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Deuterated Standards and Analytes

The table below summarizes the triphenylmethane dyes and their corresponding deuterated internal standards

as used in a validated LC-MS/MS method [1] [2].

Analyte

Deuterated Internal Standard

Primary Application in the Study

Malachite Green
(MG)

Leuco Malachite
Green (LMG)

Crystal Violet
(CV)

Leuco Crystal
Violet (LCV)

Deuterated Internal
Standard(s) [specific
compound not named]

Deuterated Internal
Standard(s) [specific
compound not named]

Deuterated Internal
Standard(s) [specific
compound not named]

Deuterated Internal
Standard(s) [specific
compound not named]

Quantification of MG and its metabolite, Leuco
Malachite Green (LMG) [1] [2]

Quantification of CV and its metabolite, Leuco
Crystal Violet (LCV) [1] [2]
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Analyte Deuterated Internal Standard Primary Application in the Study

Brilliant Green Deuterated Internal Quantification of BG; the study also confirmed the

(BG) Standard(s) [specific presence of its metabolite, Leuco Brilliant Green
compound not named)] (LBG) [1] [2]

The study introduced the use of four different deuterated internal standards to improve the method's
quantitative performance, particularly for precision and accuracy. At the time of publication (2011), a

deuterated standard for Leuco Brilliant Green (LBG) was not commercially available [1] [2].

Detailed Experimental Protocol

Here is the detailed methodology from the research paper for the determination of triphenylmethane dye

residues using deuterated standards [1] [2].

Sample Preparation (Extraction and Clean-up)

e Extraction Solvent: Acetonitrile
e Procedure: The analytes are isolated from the sample matrix (e.g., fish tissue) using a liquid-liquid
extraction with acetonitrile.

Instrumental Analysis (LC-MS/MS)

e Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
¢ |lonization Mode: Positive Electrospray lonisation (ESI+)
e Chromatography:
o Mobile Phase: Consists of acetonitrile and an ammonium formate buffer (pH 4.5).
¢ Validation: The method was validated in accordance with EU Commission Decision 2002/657/EC.
Key validated parameters included [1]:
o Accuracy and Precision: Determined at fortification levels of 0.5, 0.75, 1.0, and 2.0 ug/kg.
o Decision Limit (CCa) and Detection Capability (CCB): Calculated according to the ISO
11843-2 standard.
o Matrix Effects: Assessed by applying the method to various aquaculture species.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/21310421/
https://www.sciencedirect.com/science/article/abs/pii/S0021967311001324
https://pubmed.ncbi.nlm.nih.gov/21310421/
https://www.sciencedirect.com/science/article/abs/pii/S0021967311001324
https://pubmed.ncbi.nlm.nih.gov/21310421/
https://www.sciencedirect.com/science/article/abs/pii/S0021967311001324
https://pubmed.ncbi.nlm.nih.gov/21310421/
https://www.smolecule.com/products/s1782878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The following diagram illustrates the complete experimental workflow from sample to analysis:

Sample LCMS

Liquid-Liquid Extraction
(Solvent: Acetonitrile)

N\

Analyte Isolation Addition

N

LC-MS/MS Analysis
(Positive Electrospray lonisation)

Internal Standards

Method Validation

Confirms

Click to download full resolution via product page

Experimental workflow for analyzing triphenylmethane dyes using deuterated internal standards and LC-

MS/MS.

Important Considerations for Current Research

o Dated Information: The core method described was published in 2011. The field of analytical
chemistry progresses rapidly, so this protocol should be considered a foundational reference rather
than a state-of-the-art guide.

e Standard Availability: The study notes that a standard for Leuco Brilliant Green (LBG) was not
commercially available at the time. This may have changed. | recommend you check the current
catalogs of major chemical and standard suppliers to confirm the availability of all necessary
deuterated compounds today.
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¢ Protocol Adaptation: If you plan to use this method, it will likely require optimization and re-
validation for your specific laboratory equipment, reagents, and sample types.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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